Cas no 60148-94-9 (Heptanoic acid,2,6-dimethyl-, (2R)-)

• Product Name: Heptanoic acid,2,6-dimethyl-, (2R)-
• CAS No: 60148-94-9
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• MDL: MFCD07780243
• CID: 518956
• PubChem ID: 43222
• Update Time: 2025-10-24

Heptanoic acid,2,6-dimethyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,2,6-dimethyl-, (2R)-
• 2,6-DIMETHYL C7:0 FATTY ACID
• 2,6-DIMETHYLHEPTANOIC ACID
• D,L-2,6-DIMETHYLHEPTANOIC ACID
• DL-2,6-dimethyl heptanoic acid
• 2,6-dimethyl-heptanoicacid
• 2,6-dimethyl-heptanoic acid
• 2,6-DIMETHYL C7
• DTXSID70975574
• CHEBI:143886
• EN300-1826928
• AKOS006285412
• 60148-94-9
• DB-239580
• SCHEMBL276749
• F73233
• 7494-12-4

• MDL： MFCD07780243
• Inchi： 1S/C9H18O2/c1-7(2)5-4-6-8(3)9(10)11/h7-8H,4-6H2,1-3H3,(H,10,11)
• InChI Key： MDAPKSVKYITQHQ-UHFFFAOYSA-N
• SMILES： OC(C(C)CCCC(C)C)=O

Computed Properties

• Exact Mass: 158.13100
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.9113 (rough estimate)
• Boiling Point: 246.47°C (estimate)
• Refractive Index: 1.4159 (estimate)
• PSA: 37.30000
• LogP: 2.53340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Heptanoic acid,2,6-dimethyl-, (2R)-

Heptanoic acid,2,6-dimethyl-, (2R)-: Chemical Profile and Recent Applications

Heptanoic acid,2,6-dimethyl-, (2R)-, with the CAS number 60148-94-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, exhibits promising potential in various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of Heptanoic acid,2,6-dimethyl-, (2R)- consists of a heptanoic acid backbone with two methyl groups at the 2nd and 6th carbon positions, along with a (2R) configuration at the chiral center. This specific arrangement imparts distinct chemical and pharmacological properties, making it a valuable scaffold for synthetic chemistry and drug design.

In recent years, the compound has been extensively studied for its role in biochemical pathways and its potential as an intermediate in the synthesis of more complex molecules. Researchers have been particularly interested in its ability to interact with biological targets, which could lead to the development of new drugs targeting various diseases.

One of the most compelling aspects of Heptanoic acid,2,6-dimethyl-, (2R)- is its utility in the field of medicinal chemistry. The presence of chiral centers allows for the creation of enantiomerically pure compounds, which are often essential for achieving high efficacy and minimal side effects in pharmaceutical applications. The compound's structural features also make it a suitable candidate for exploring new synthetic pathways and methodologies.

Recent studies have highlighted the compound's potential in the development of anti-inflammatory agents. The unique chemical profile of Heptanoic acid,2,6-dimethyl-, (2R)- enables it to modulate inflammatory pathways effectively. Researchers have observed that derivatives of this compound exhibit significant anti-inflammatory properties in preclinical models, suggesting its promise as a lead compound for further drug development.

The pharmaceutical industry has also been exploring the use of Heptanoic acid,2,6-dimethyl-, (2R)- as a building block for more complex drug molecules. Its versatility in chemical reactions allows for modifications that can enhance its pharmacological properties. For instance, researchers have successfully incorporated this compound into drug candidates that target neurological disorders, demonstrating its broad applicability.

In addition to its pharmaceutical applications, Heptanoic acid,2,6-dimethyl-, (2R)- has shown promise in agricultural research. Its structural similarity to certain natural products makes it a valuable candidate for developing bioactive compounds that can be used as pesticides or plant growth regulators. These applications are particularly relevant in the context of sustainable agriculture and environmental conservation.

The synthesis of Heptanoic acid,2,6-dimethyl-, (2R)- is another area where significant advancements have been made. Modern synthetic techniques have enabled researchers to produce this compound with high purity and yield, making it more accessible for various applications. The development of efficient synthetic routes has also contributed to reducing costs and environmental impact associated with its production.

The chemical properties of Heptanoic acid,2,6-dimethyl-, (2R)-, such as its solubility and reactivity, have been thoroughly characterized. These properties are crucial for understanding how it interacts with other molecules and how it can be utilized in different chemical processes. Detailed studies on its spectroscopic behavior have provided valuable insights into its molecular structure and dynamics.

In conclusion, Heptanoic acid,2,6-dimethyl-, (2R)-, identified by CAS number 60148-94-9, is a multifaceted compound with diverse applications in pharmaceuticals, agriculture, and synthetic chemistry. Its unique structural features and promising biological activities make it a subject of intense research interest. As scientific understanding continues to evolve, the potential uses of this compound are expected to expand further.